Cas no 1105235-33-3 (2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide)

• Product Name: 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide
• CAS No: 1105235-33-3
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 6171455
• PubChem ID: 135952643
• Update Time: 2025-11-01

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide
• 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• 1105235-33-3
• F5485-0077
• 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)acetamide
• AKOS024510043

• Inchi： 1S/C21H25N3O2S/c25-19(22-12-11-16-7-3-1-4-8-16)13-18-14-20(26)24-21(23-18)27-15-17-9-5-2-6-10-17/h2,5-7,9-10,14H,1,3-4,8,11-13,15H2,(H,22,25)(H,23,24,26)
• InChI Key： KCENFDZAHXBCIQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1NC(C=C(CC(NCCC2=CCCCC2)=O)N=1)=O

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide

Introduction to Compound with CAS No. 1105235-33-3 and Its Applications in Chemical Biology

Compound with the CAS number 1105235-33-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide, exhibits a unique combination of functional groups that make it a promising candidate for various biological applications.

The< strong>benzylsulfanyl moiety in the molecular structure contributes to the compound's ability to interact with biological targets in a specific manner. This group is known for its ability to enhance binding affinity and selectivity, which is crucial for the development of drugs that target specific biological pathways. The presence of the< strong>6-oxo-1,6-dihydropyrimidin-4-yl scaffold suggests potential activity as a kinase inhibitor or an antimicrobial agent, given the structural similarities to known bioactive molecules.

The< strong>N-2-(cyclohex-1-en-1-yl)ethylacetamide portion of the molecule adds another layer of complexity, providing a hydrophobic surface that can interact with lipid membranes or other hydrophobic regions of biological targets. This feature is particularly interesting for designing molecules that need to cross cell membranes or interact with intracellular signaling pathways.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes at the molecular level. The compound with CAS No. 1105235-33-3 has been studied for its potential in several areas, including cancer therapy, inflammation, and neurodegenerative diseases. Its unique structural features make it a versatile tool for researchers exploring new therapeutic strategies.

One of the most exciting applications of this compound is in the field of oncology. Studies have shown that molecules with similar< strong>benzylsulfanyl and< strong>pyrimidin moieties can inhibit the activity of tyrosine kinases, which are often overactive in cancer cells. The< strong>cyclohexenyl group may also contribute to the compound's ability to disrupt cancer cell signaling pathways by interacting with membrane-bound receptors.

In addition to its potential in cancer research, this compound has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The ability of< strong>2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide to modulate inflammatory cytokine production has been demonstrated in preclinical studies, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

The< strong>dihydropyrimidin scaffold is known for its versatility in drug design due to its ability to form hydrogen bonds and interact with various biological targets. This structural feature has been exploited in the development of several FDA-approved drugs, including antivirals and antitumor agents. The incorporation of additional functional groups such as< strong>benzylsulfanyl and< strong>cyclohexenyl enhances the compound's pharmacological profile, making it more effective in modulating biological processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern techniques such as transition metal catalysis and flow chemistry. These advances have not only improved the accessibility of the compound but also allowed for modifications to its structure, enabling further exploration of its biological activity.

In conclusion, compound with CAS No. 1105235-33-3 represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique molecular structure and functional groups make it a versatile tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future therapeutic strategies.